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Compound of Interest

Compound Name: Azaserine cyclic peptide, cis

CAS No.: 55714-64-2

Cat. No.: B15399033

Get Quote

This document provides essential safety and logistical information for the proper disposal of

waste containing Azaserine. As a potent cytotoxic agent and suspected carcinogen, Azaserine

demands a rigorous and well-understood waste management protocol to ensure the safety of

laboratory personnel and environmental protection. This guide is structured to provide not just

procedural steps, but the scientific rationale underpinning them, empowering researchers to

manage this hazardous material with confidence and integrity.

Understanding the Subject: Azaserine's Chemical
Identity and Hazard Profile
Azaserine, chemically known as O-(2-diazoacetyl)-L-serine (CAS 115-02-6), is a naturally

occurring serine derivative produced by Streptomyces bacteria.[1] It is crucial to note that while

the user prompt specifies a "cyclic peptide," Azaserine itself is not a cyclic peptide. It is an

amino acid derivative containing a reactive diazoacetyl group. This guide pertains to any waste

contaminated with this chemical, whether in its pure form or as a residue within a larger

molecular construct.
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Azaserine's potent biological activity stems from its function as a glutamine antagonist,

enabling it to interfere with purine biosynthesis.[2][3][4] This mechanism makes it an effective

antineoplastic and antibiotic agent but also the source of its significant health hazards.[5][6]

The primary risks associated with Azaserine are its acute toxicity and suspected

carcinogenicity.[1][7][8]

Table 1: Physicochemical and Toxicological Properties of Azaserine

Property Value Source

CAS Number 115-02-6 [7][8]

Molecular Formula C₅H₇N₃O₄ [7]

Molecular Weight 173.13 g/mol [7]

Appearance
Pale yellow to yellow-green

crystalline powder
[2][7]

GHS Hazard Codes

H301 (Toxic if swallowed),

H351 (Suspected of causing

cancer)

[2][7][8]

Storage Temperature −20°C [7]

Decomposition Temp. 146-162 °C [2][4]

Acute Toxicity (Oral) LD50: 170 mg/kg (rat) [8][9]

Acute Toxicity (IP) LD50: 70 mg/kg (rat) [8]

Pillar 1: Engineering Controls and Personal Protective
Equipment (PPE)
Before any waste is generated, establishing a safe handling environment is paramount. The

causality is simple: preventing exposure is the most effective safety measure. All handling of

Azaserine and its associated waste must be performed within a certified chemical fume hood to

prevent inhalation of aerosolized particles.

Essential PPE includes:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Azaserine
https://www.dcchemicals.com/product_show-Azaserine.html
https://en.wikipedia.org/wiki/Azaserine
https://www.medchemexpress.com/Azaserine.html
https://www.apexbt.com/azaserine.html
https://www.slideshare.net/slideshow/azaserine/75781707
https://www.sigmaaldrich.com/KR/ko/product/sigma/a4142
https://cdn.caymanchem.com/cdn/msds/14834m.pdf
https://www.sigmaaldrich.com/KR/ko/product/sigma/a4142
https://cdn.caymanchem.com/cdn/msds/14834m.pdf
https://www.sigmaaldrich.com/KR/ko/product/sigma/a4142
https://www.sigmaaldrich.com/KR/ko/product/sigma/a4142
https://pubchem.ncbi.nlm.nih.gov/compound/Azaserine
https://www.sigmaaldrich.com/KR/ko/product/sigma/a4142
https://pubchem.ncbi.nlm.nih.gov/compound/Azaserine
https://www.sigmaaldrich.com/KR/ko/product/sigma/a4142
https://cdn.caymanchem.com/cdn/msds/14834m.pdf
https://www.sigmaaldrich.com/KR/ko/product/sigma/a4142
https://pubchem.ncbi.nlm.nih.gov/compound/Azaserine
https://en.wikipedia.org/wiki/Azaserine
https://cdn.caymanchem.com/cdn/msds/14834m.pdf
https://www.chemsrc.com/en/cas/115-02-6_361621.html
https://cdn.caymanchem.com/cdn/msds/14834m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15399033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Double Gloving: Wear two pairs of chemotherapy-rated nitrile gloves. This provides a barrier

against contamination and allows for the safe removal of the outer glove if compromised.[10]

Eye Protection: Chemical splash goggles are mandatory. For handling larger quantities of

solid Azaserine, a face shield should be worn in addition to goggles.[7]

Lab Coat: A disposable, solid-front gown is preferred over a standard lab coat to prevent

permeation.

Respiratory Protection: When handling the solid compound outside of a fume hood (a

practice that should be avoided), a NIOSH-approved P3 respirator is required.[7]

Pillar 2: A Self-Validating System for Waste Segregation
and Disposal
The foundation of proper disposal is meticulous segregation at the point of generation. Cross-

contamination of waste streams can lead to dangerous chemical reactions and significantly

increases disposal costs and regulatory complexity.[11][12] The following protocol ensures

each waste stream is handled correctly from "cradle-to-grave," in alignment with the U.S.

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

[13][14]

Some literature suggests that diazo compounds can be degraded. For instance, Azaserine can

undergo acid-catalyzed hydrolysis or enzymatic degradation.[15][16] However, there is no

universally validated, standard laboratory protocol for the chemical deactivation of Azaserine

waste. Attempting to neutralize Azaserine with acids, bases, or oxidizing agents without a

specific, validated procedure can be hazardous, potentially leading to the uncontrolled release

of nitrogen gas or the formation of other toxic byproducts.

Therefore, this guide mandates that no on-site chemical deactivation be attempted. All

Azaserine-contaminated waste must be treated as active, hazardous chemical waste and

disposed of via a licensed hazardous waste management company.

Establish a Designated Satellite Accumulation Area (SAA): This area must be in the

laboratory where the waste is generated, under the direct control of laboratory personnel.[17]

It should be clearly marked with a "Hazardous Waste" sign.
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Segregate Waste by Physical Form: Use separate, dedicated hazardous waste containers

for each category. All containers must be kept closed unless waste is actively being added.

Solid Waste:

Items: Unused or expired pure Azaserine, contaminated gloves, weigh boats, absorbent

pads, and other disposable labware.

Container: A securely sealed, leak-proof container (e.g., a plastic pail with a gasketed

lid) clearly labeled as "Hazardous Waste: Azaserine Solid Waste."[2]

Procedure: Place all contaminated solid items directly into the designated container. Do

not mix with other chemical wastes.[10]

Liquid Waste:

Items: Contaminated buffers, cell culture media, and solvent rinses.

Container: A shatter-resistant, leak-proof container (HDPE or glass, depending on

solvent compatibility) with a screw-top cap. The container must have secondary

containment (e.g., a plastic tub) to contain any potential leaks.[12]

Procedure: Label the container "Hazardous Waste: Azaserine Liquid Waste." List all

chemical components and their approximate percentages on the hazardous waste tag.

Never pour Azaserine waste down the drain.[8][11][18]

Sharps Waste:

Items: Needles, syringes, and glass Pasteur pipettes contaminated with Azaserine.

Container: A designated, puncture-proof sharps container specifically for

"Chemotherapy Waste" or "RCRA Hazardous Sharps." These are often black to

distinguish them from red biohazard sharps containers.[10]

Procedure: If a syringe contains visible residual liquid Azaserine, it must be disposed of

in this black RCRA sharps container. Do not dispose of it in a standard biohazardous

sharps container.[10]
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Labeling: Every waste container must be labeled with a completed Hazardous Waste tag

immediately upon the first addition of waste.[13] The label must include:

The words "Hazardous Waste"

The full chemical name: "Azaserine (CAS 115-02-6)" and all other components of any

mixture.

The specific hazard characteristics (e.g., Toxic, Carcinogen).[13]

The accumulation start date.

The Principal Investigator's name and lab location.[13]

Arrange for Disposal: Once a waste container is full, or if waste has been accumulated for

the maximum allowed time per institutional and state regulations, arrange for pickup through

your institution's Environmental Health and Safety (EHS) office or a contracted hazardous

waste hauler.[13][17]

Visualization: Azaserine Waste Management Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of Azaserine-contaminated waste.
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Caption: Decision workflow for the segregation and disposal of Azaserine waste.

Emergency Protocol: Managing Azaserine Spills
Evacuate and Alert: Immediately alert others in the area. Evacuate the immediate vicinity of

the spill.
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Secure the Area: Prevent entry into the spill area. If the spill is large or outside of a fume

hood, evacuate the entire lab and contact your institution's EHS emergency line.

Don PPE: For small spills inside a fume hood, personnel trained in hazardous spill cleanup

may proceed. Don the full PPE described in Pillar 1.

Contain and Absorb: Cover the spill with an absorbent material from a chemical spill kit. For

a liquid spill, work from the outside in to prevent spreading.

Collect Waste: Carefully collect all absorbed material and any contaminated debris using

scoops or forceps. Place it into the designated "Hazardous Waste: Azaserine Solid Waste"

container.

Decontaminate: Clean the spill surface with a detergent solution, followed by a thorough

rinse with water.[10] All cleaning materials must also be disposed of as hazardous solid

waste.

Report: Fully document the spill and cleanup procedures according to your institution's

policies.

By adhering to this comprehensive guide, researchers can ensure they are not only compliant

with safety regulations but are actively fostering a culture of safety and responsibility within the

laboratory.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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